Cas no 1330165-18-8 (2-Keto Zolpidem-d6)

• Product Name: 2-Keto Zolpidem-d6
• CAS No: 1330165-18-8
• MF: C₁₉H₁₉N₃O₂
• MW: 327.410034418106
• CID: 4552570
• Update Time: 2025-05-27

2-Keto Zolpidem-d6 Chemical and Physical Properties

Names and Identifiers

• 2-Keto Zolpidem-d6
• N,N-dimethyl-2-oxo-2-[5,7,8-trideuterio-2-(4-methylphenyl)-6-(trideuteriomethyl)imidazo[1,2-a]pyridin-3-yl]acetamide
• Zolpidem Impurity 70

• Inchi： 1S/C19H19N3O2/c1-12-5-8-14(9-6-12)16-17(18(23)19(24)21(3)4)22-11-13(2)7-10-15(22)20-16/h5-11H,1-4H3/i2D3,7D,10D,11D
• InChI Key： WJEFEBYRIBQJRX-DBMMURAHSA-N
• SMILES： C(N(C)C)(=O)C(=O)C1N2C(=NC=1C1=CC=C(C)C=C1)C([2H])=C([2H])C(C([2H])([2H])[2H])=C2[2H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-Keto Zolpidem-d6

Comprehensive Analysis of 2-Keto Zolpidem-d6 (CAS No. 1330165-18-8): Applications, Research, and Industry Insights

2-Keto Zolpidem-d6 (CAS No. 1330165-18-8) is a deuterated analog of the well-known metabolite 2-Keto Zolpidem, a key intermediate in the study of zolpidem-related pharmacokinetics. This stable isotope-labeled compound has gained significant attention in pharmaceutical research, particularly in drug metabolism studies, quantitative mass spectrometry, and forensic toxicology. The incorporation of six deuterium atoms (Zolpidem-d6) enhances its utility as an internal standard, minimizing matrix effects and improving analytical accuracy.

In recent years, the demand for high-purity deuterated compounds like 2-Keto Zolpidem-d6 has surged, driven by advancements in LC-MS/MS techniques and the growing need for reliable reference materials in clinical laboratories. Researchers frequently search for "2-Keto Zolpidem-d6 solubility", "stability of deuterated zolpidem metabolites", and "CAS 1330165-18-8 supplier", reflecting the compound's critical role in method validation and quality control protocols.

The unique properties of 2-Keto Zolpidem-d6 make it invaluable for investigating zolpidem metabolism pathways. Studies utilizing this compound have elucidated the formation of N-desmethyl zolpidem and other metabolites, addressing common queries such as "how long does zolpidem stay in your system" and "zolpidem drug-drug interactions". These findings directly contribute to personalized medicine approaches and precision dosing strategies.

From a synthetic chemistry perspective, 1330165-18-8 represents a sophisticated example of isotope labeling technology. The deuteration process at specific positions ensures minimal isotopic interference while maintaining the compound's chemical behavior. This characteristic answers frequent technical questions about "deuterium kinetic isotope effect in zolpidem analysis" and "best practices for deuterated internal standards".

The analytical applications of 2-Keto Zolpidem-d6 extend to therapeutic drug monitoring (TDM) and pharmacovigilance programs. With increasing global focus on sleep disorder treatments and medication safety, this compound helps establish accurate reference ranges for zolpidem and its metabolites in biological matrices. Recent publications have leveraged its properties to explore "zolpidem and next-day impairment" and "gender differences in zolpidem clearance" – topics frequently searched by healthcare professionals.

Quality specifications for CAS 1330165-18-8 typically require ≥98% chemical purity and ≥99% isotopic enrichment, meeting stringent requirements for regulatory compliance in pharmaceutical analysis. The compound's stability under various storage conditions (commonly queried as "2-Keto Zolpidem-d6 storage temperature") makes it suitable for long-term research projects and method development.

Emerging trends in forensic toxicology have further highlighted the importance of 2-Keto Zolpidem-d6 in distinguishing between parent drug administration and metabolite presence. This addresses legal and medical questions surrounding "zolpidem detection windows" and "interpretation of zolpidem metabolite ratios", particularly in driving impairment cases and workplace drug testing scenarios.

The synthesis and characterization of 1330165-18-8 involve advanced spectroscopic techniques including NMR (with specific interest in "deuterium NMR of labeled zolpidem") and high-resolution mass spectrometry. These methodologies ensure batch-to-batch consistency and validate the compound's suitability for sensitive applications like pediatric pharmacokinetic studies and geriatric dose optimization.

As the pharmaceutical industry moves toward more sophisticated bioanalytical methodologies, 2-Keto Zolpidem-d6 continues to serve as a benchmark for studying sedative-hypnotic drugs. Its applications in metabolite profiling and enzyme kinetics research provide answers to trending questions about "CYP3A4 involvement in zolpidem metabolism" and "genetic polymorphisms affecting zolpidem response".

Future research directions for CAS 1330165-18-8 may include investigations into novel zolpidem formulations and extended-release pharmacokinetics, areas gaining attention due to patient inquiries about "zolpidem alternatives with less next-day effects". The compound's well-defined characteristics ensure its ongoing relevance in both academic and industrial settings focused on improving sleep pharmacotherapy outcomes.